1. Home
  2. Product
  3. Reference Standards
  4. Methyl 1-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-1,2,4-triazole-3-carboxylate
Methyl 1-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-1,2,4-triazole-3-carboxylate Methyl 1-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-1,2,4-triazole-3-carboxylate
Brand Name: Vulcanchem
CAS No.: 594860-43-2
VCID: VC0143457
InChI: InChI=1S/C12H17N3O6/c1-12(2)20-7-6(4-16)19-10(8(7)21-12)15-5-13-9(14-15)11(17)18-3/h5-8,10,16H,4H2,1-3H3/t6-,7-,8-,10-/m1/s1
SMILES: CC1(OC2C(OC(C2O1)N3C=NC(=N3)C(=O)OC)CO)C
Molecular Formula: C12H17N3O6
Molecular Weight: 299.28 g/mol

Methyl 1-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-1,2,4-triazole-3-carboxylate

CAS No.: 594860-43-2

Reference Standards

VCID: VC0143457

Molecular Formula: C12H17N3O6

Molecular Weight: 299.28 g/mol

Methyl 1-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-1,2,4-triazole-3-carboxylate - 594860-43-2

CAS No. 594860-43-2
Product Name Methyl 1-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-1,2,4-triazole-3-carboxylate
Molecular Formula C12H17N3O6
Molecular Weight 299.28 g/mol
IUPAC Name methyl 1-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-1,2,4-triazole-3-carboxylate
Standard InChI InChI=1S/C12H17N3O6/c1-12(2)20-7-6(4-16)19-10(8(7)21-12)15-5-13-9(14-15)11(17)18-3/h5-8,10,16H,4H2,1-3H3/t6-,7-,8-,10-/m1/s1
Standard InChIKey YXQWAPJMSPHWBK-FDDDBJFASA-N
Isomeric SMILES CC1(O[C@@H]2[C@H](O[C@H]([C@@H]2O1)N3C=NC(=N3)C(=O)OC)CO)C
SMILES CC1(OC2C(OC(C2O1)N3C=NC(=N3)C(=O)OC)CO)C
Canonical SMILES CC1(OC2C(OC(C2O1)N3C=NC(=N3)C(=O)OC)CO)C
Synonyms 1-[2,3-O-(1-Methylethylidene)-β-D-ribofuranosyl]-1H-1,2,4-triazole-3-carboxylic Acid Methyl Ester
PubChem Compound 12151803
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19